Cas no 84639-20-3 (1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester)

1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester structure
84639-20-3 structure
Product name:1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester
CAS No:84639-20-3
MF:C22H17NO3
MW:343.375285863876
CID:666614
PubChem ID:54453124

1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester
    • phenyl 7-phenylmethoxy-1H-indole-2-carboxylate
    • DTXSID40711446
    • SCHEMBL10508127
    • Phenyl 7-(benzyloxy)-1H-indole-2-carboxylate
    • 7-benzyloxyindole-2-carboxylic acid phenyl ester
    • 84639-20-3
    • WWIACWWKSXPEKU-UHFFFAOYSA-N
    • Inchi: InChI=1S/C22H17NO3/c24-22(26-18-11-5-2-6-12-18)19-14-17-10-7-13-20(21(17)23-19)25-15-16-8-3-1-4-9-16/h1-14,23H,15H2
    • InChI Key: WWIACWWKSXPEKU-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)COC2=CC=CC3=C2NC(=C3)C(=O)OC4=CC=CC=C4

Computed Properties

  • Exact Mass: 343.12084340g/mol
  • Monoisotopic Mass: 343.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 51.3Ų

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